3-(3-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole

• IUPAC Name: 3-(3-methylphenyl)-5-[(4-methylphenyl)sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2OS/c1-12-6-8-15(9-7-12)21-11-16-18-17(19-20-16)14-5-3-4-13(2)10-14/h3-10H,11H2,1-2H3
• InChI Key: FHXMXSOKGRCSOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=NC(=NO2)C3=CC=CC(=C3)C
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

3-(3-methylphenyl)-5-{[(4-methylphenyl)thio]methyl}-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MPTO and has a molecular formula of C17H16N2OS. MPTO belongs to the class of oxadiazoles, which are heterocyclic compounds that contain an oxygen and nitrogen atom in a five-membered ring.

Mechanism of Action

The mechanism of action of MPTO involves its ability to inhibit the activity of the enzyme thioredoxin reductase (TrxR). TrxR is an important enzyme that plays a role in cellular redox regulation and is overexpressed in many types of cancer cells. By inhibiting TrxR, MPTO disrupts the redox balance in cancer cells, leading to oxidative stress and ultimately inducing apoptosis.
Biochemical and Physiological Effects:
MPTO has been shown to have a variety of biochemical and physiological effects. In addition to its ability to induce apoptosis in cancer cells, MPTO has also been shown to inhibit the growth of blood vessels, which is important for the development and progression of cancer. MPTO has also been shown to have anti-inflammatory effects and to modulate the activity of certain neurotransmitters, which could be important for its potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MPTO in lab experiments is its specificity for TrxR, which makes it a useful tool for studying the role of this enzyme in cellular redox regulation. However, one limitation is that MPTO can be toxic to cells at high concentrations, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for research on MPTO. One area of interest is the development of MPTO derivatives that have improved potency and selectivity for TrxR. Another area of interest is the use of MPTO in combination with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their effectiveness. Additionally, further research is needed to fully understand the potential use of MPTO in treating neurodegenerative diseases.

Synthesis Methods

The synthesis of MPTO can be achieved through a variety of methods, including the reaction of 3-methylbenzyl hydrazine with 4-methylbenzyl isothiocyanate in the presence of a base. This reaction results in the formation of the thioether linkage between the two aromatic rings and the oxadiazole ring. The product can be purified through a series of chromatographic techniques.

Scientific Research Applications

MPTO has been studied for its potential applications in various scientific fields, including cancer research and neuroscience. In cancer research, MPTO has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. MPTO has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease.